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Compound of Interest

Compound Name: Yp537

Cat. No.: B15541224 Get Quote

For Immediate Implementation: This guide provides critical safety and logistical information for

personnel handling Yp537, a strain of Yersinia pestis, the causative agent of plague.

Adherence to these protocols is mandatory to ensure the safety of laboratory personnel and

the surrounding environment. Yersinia pestis is classified as a Risk Group 3 pathogen and

requires handling in a Biosafety Level 3 (BSL-3) facility.[1][2][3]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the required PPE for handling Yp537, based on the nature of the work being

conducted.
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PPE Component
Standard Laboratory Work
(BSL-3)

Activities with Aerosol
Potential

Gloves

Nitrile or latex gloves are

required for all handling of

infectious materials.[1]

Double gloving is

recommended.

Gown
A solid-front, back-tying gown

is mandatory.[1]
A solid-front gown is required.

Respiratory Protection
A NIOSH-approved N95

respirator or higher is required.

A powered air-purifying

respirator (PAPR) may be

necessary based on risk

assessment.

Eye/Face Protection

Safety glasses with side

shields or a face shield must

be worn.

A full-face shield is required.

Operational Protocols: From Handling to Disposal
Safe handling of Yp537 requires strict adherence to established protocols within a BSL-3

laboratory. The following sections detail the necessary steps for handling, decontamination,

and disposal.
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Caption: Workflow for Safe Handling of Yersinia pestis (Yp537).
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Effective decontamination is crucial to prevent the spread of Yersinia pestis.

Decontamination Target Decontaminant Contact Time

Work Surfaces 10% Bleach Solution 30 minutes

Equipment
70% Ethanol or appropriate

disinfectant

As per manufacturer's

instructions

Spills

Cover with absorbent material,

then saturate with 10% bleach

solution

30 minutes

Protocol for a Minor Spill Inside a Biosafety Cabinet (BSC):

Alert others in the immediate area.

Leave the BSC running.

Cover the spill with paper towels or other absorbent material.

Gently pour a 10% bleach solution over the absorbent material, working from the outside in.

Allow a contact time of at least 30 minutes.

Wipe up the spill using fresh paper towels.

Decontaminate all affected surfaces and equipment within the BSC.

Place all contaminated materials in a biohazard bag for autoclaving.

All solid and liquid waste contaminated with Yp537 must be decontaminated before disposal.

Solid Waste: All contaminated solid waste, including gloves, gowns, and culture materials,

must be placed in a designated biohazard bag and autoclaved.

Liquid Waste: All contaminated liquid waste must be decontaminated with a 10% final

concentration of bleach for a minimum of 30 minutes before being disposed of down a

sanitary sewer.
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Sharps: All contaminated sharps must be placed in a puncture-resistant sharps container

and autoclaved before disposal.

Emergency Procedures
In the event of a potential exposure, immediate action is required.

Needlestick or Laceration:

Immediately and thoroughly wash the wound with soap and water for at least 15 minutes.

Notify your supervisor and the institution's occupational health department immediately.

Seek immediate medical attention.

Mucous Membrane Exposure (Eyes, Nose, Mouth):

Immediately flush the affected area with water for at least 15 minutes.

Notify your supervisor and the institution's occupational health department immediately.

Seek immediate medical attention.

Post-exposure prophylaxis may be recommended and should be initiated as soon as possible

following a potential exposure.

By adhering to these stringent safety protocols, researchers can safely handle Yp537 (Yersinia

pestis) while minimizing the risk of laboratory-acquired infections and ensuring a secure

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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